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Compound of Interest

Compound Name:
Tert-butyl pent-4-EN-1-

ylcarbamate

Cat. No.: B1280879 Get Quote

This guide provides a comprehensive overview of tert-butyl pent-4-en-1-ylcarbamate, a

versatile reagent in modern organic synthesis. It is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis. This document will delve

into its fundamental properties, synthesis, applications, and safety considerations, grounded in

authoritative sources.

Core Molecular Attributes
Tert-butyl pent-4-en-1-ylcarbamate is a carbamate derivative that incorporates a terminal

alkene and a tert-butyloxycarbonyl (Boc) protecting group. This unique combination of

functional groups makes it a valuable building block in the synthesis of more complex

molecules.

Molecular Formula and Weight
The fundamental chemical identity of this compound is defined by its molecular formula and

weight.

Molecular Formula: C10H19NO2[1]

Molecular Weight: 185.26 g/mol [1]

These attributes are crucial for stoichiometric calculations in reaction planning and for analytical

characterization.
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Chemical Structure
The structure of tert-butyl pent-4-en-1-ylcarbamate is characterized by a five-carbon chain

with a double bond at the fourth position (a terminal alkene). One end of the chain is attached

to a nitrogen atom, which is part of a carbamate functional group. The nitrogen is protected by

a tert-butyloxycarbonyl (Boc) group.

Caption: Chemical structure of tert-butyl pent-4-en-1-ylcarbamate.

Physicochemical Properties
The physical and chemical properties of a compound dictate its handling, storage, and

reactivity. Below is a summary of key properties for tert-butyl pent-4-en-1-ylcarbamate.

Property Value Source

IUPAC Name
tert-butyl N-pent-4-

enylcarbamate
PubChem[1]

CAS Number 202925-92-6 Advanced ChemBlocks[2]

Purity Typically ≥97% Advanced ChemBlocks[2]

Appearance Varies, often an oil or solid N/A

SMILES C=CCCCNC(=O)OC(C)(C)C Advanced ChemBlocks[2]

Synthesis and Reactivity
The synthesis of tert-butyl pent-4-en-1-ylcarbamate and its derivatives is a key aspect of its

utility. The Boc-protected amine allows for selective reactions at the terminal alkene.

General Synthesis Pathway
A common method for synthesizing Boc-protected amines involves the reaction of the

corresponding primary amine with di-tert-butyl dicarbonate (Boc anhydride) in the presence of a

base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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